Cas no 868676-78-2 (3-(benzenesulfonyl)-N-(3-chlorophenyl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(3-chlorophenyl)propanamide
• CAS No: 868676-78-2
• MF: C₁₅H₁₄ClNO₃S
• MW: 323.794561862946
• CID: 6287446
• PubChem ID: 7189718
• Update Time: 2025-05-22

3-(benzenesulfonyl)-N-(3-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(3-chlorophenyl)propanamide
• SR-01000016046
• F1821-0597
• 868676-78-2
• N-(3-chlorophenyl)-3-(phenylsulfonyl)propanamide
• SR-01000016046-1
• AKOS001401726

• Inchi： 1S/C15H14ClNO3S/c16-12-5-4-6-13(11-12)17-15(18)9-10-21(19,20)14-7-2-1-3-8-14/h1-8,11H,9-10H2,(H,17,18)
• InChI Key： JKNHZHWFRITODI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(CCS(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 323.0382922g/mol
• Monoisotopic Mass: 323.0382922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-(benzenesulfonyl)-N-(3-chlorophenyl)propanamide

3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide: A Comprehensive Overview

3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide, also known by its CAS registry number 868676-78-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzenesulfonyl group with a 3-chlorophenyl substituent, making it a valuable molecule for both academic research and potential industrial applications.

The molecular structure of 3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide is defined by the presence of a sulfonyl group attached to a benzene ring, which is further connected to a propanamide chain. The propanamide group is substituted with a 3-chlorophenyl ring, introducing additional electronic and steric effects that influence the compound's chemical reactivity and biological activity. This structure has been the focus of numerous studies, particularly in the context of its potential as a drug candidate or as an intermediate in the synthesis of more complex molecules.

Recent advancements in computational chemistry have allowed researchers to model the electronic properties and conformational dynamics of 3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide. These studies have revealed that the compound exhibits a high degree of planarity due to the aromatic nature of both the benzenesulfonyl and 3-chlorophenyl groups. This planarity enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, making it a promising candidate for drug design.

In terms of synthesis, 3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide can be prepared through a variety of methods, including nucleophilic aromatic substitution and amide bond formation. One common approach involves the reaction of benzene sulfonyl chloride with an appropriate amine derivative in the presence of a base. The choice of solvent and reaction conditions plays a critical role in determining the yield and purity of the final product. Recent studies have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

The physical properties of 3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide are also worth noting. The compound is typically obtained as a crystalline solid with a melting point in the range of 150-160°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm the compound's identity and purity.

The biological activity of 3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide has been extensively studied, particularly in relation to its potential as an inhibitor of certain enzymes or as an antagonist/agonist at specific receptor sites. For instance, recent research has demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Furthermore, its ability to modulate ion channels has led to investigations into its use in treating neurological disorders.

In conclusion, 3-(Benzenesulfonyl)-N-(3-Chlorophenyl)Propanamide, with its CAS number 868676-78-2, represents a versatile molecule with applications spanning from fundamental chemical research to advanced drug development. Its unique structure, combined with favorable physical and biological properties, positions it as a valuable tool for scientists across various disciplines.